Cas no 257280-25-4 (5-Bromo-2-phenoxypyrimidine)

5-Bromo-2-phenoxypyrimidine is a brominated pyrimidine derivative featuring a phenoxy substituent at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The bromine atom at the 5-position enhances reactivity, facilitating cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination, while the phenoxy group contributes to steric and electronic modulation. Its well-defined structure and high purity make it suitable for precise applications in medicinal chemistry and ligand design. The compound’s stability under standard conditions ensures reliable handling and storage, supporting its use in advanced synthetic workflows.
5-Bromo-2-phenoxypyrimidine structure
5-Bromo-2-phenoxypyrimidine structure
Product Name:5-Bromo-2-phenoxypyrimidine
CAS No:257280-25-4
MF:C10H7BrN2O
MW:251.079381227493
MDL:MFCD03646346
CID:67275
PubChem ID:642842
Update Time:2025-06-07

5-Bromo-2-phenoxypyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-phenoxypyrimidine
    • 5-Bromo-2-phenoxy-pyrimidine
    • 5-bromanyl-2-phenoxy-pyrimidine
    • pyrimidine,5-bromo-2-phenoxy
    • pyrimidine, 5-bromo-2-phenoxy-
    • 2-Phenoxy-5-bromopyrimidine
    • KSC494K4N
    • ZFECRMYYOMVREH-UHFFFAOYSA-N
    • SBB100883
    • AB15669
    • 5-Bromo-2-phenoxypyrimidine, AldrichCPR
    • AB0023773
    • ST2403294
    • CS-0156074
    • FT-0648509
    • 257280-25-4
    • DS-10378
    • AMY3393
    • MFCD03646346
    • DTXSID60349083
    • SY109848
    • A817991
    • AC-27277
    • SCHEMBL2313930
    • AKOS013182306
    • InChI=1/C10H7BrN2O/c11-8-6-12-10(13-7-8)14-9-4-2-1-3-5-9/h1-7
    • DB-001861
    • MDL： MFCD03646346
    • Inchi： 1S/C10H7BrN2O/c11-8-6-12-10(13-7-8)14-9-4-2-1-3-5-9/h1-7H
    • InChI Key： ZFECRMYYOMVREH-UHFFFAOYSA-N
    • SMILES： BrC1C=NC(=NC=1)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 249.97400
  • Monoisotopic Mass: 249.974
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.543
  • Melting Point: 72-73 °C
  • Boiling Point: 366.7°C at 760 mmHg
  • Flash Point: 175.6°C
  • Refractive Index: 1.612
  • PSA: 35.01000
  • LogP: 3.03140

5-Bromo-2-phenoxypyrimidine Security Information

  • Signal Word：Warning
  • Hazard Statement： H302;H317
  • Warning Statement： P280
  • Hazard Category Code： 43
  • Safety Instruction： 36/37
  • Storage Condition：Room temperature

5-Bromo-2-phenoxypyrimidine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-2-phenoxypyrimidine Pricemore >>

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Matrix Scientific
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5-Bromo-2-phenoxypyrimidine Production Method

5-Bromo-2-phenoxypyrimidine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:257280-25-4)5-Bromo-2-phenoxypyrimidine
Order Number:A817991
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:08
Price ($):161.0/621.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:257280-25-4)5-溴-2-苯氧基嘧啶
Order Number:LE3457289
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:43
Price ($):discuss personally
Email:18501500038@163.com

5-Bromo-2-phenoxypyrimidine Related Literature

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257280-25-4 (5-Bromo-2-phenoxypyrimidine) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:257280-25-4)5-Bromo-2-phenoxypyrimidine
A817991
Purity:99%/99%
Quantity:25g/100g
Price ($):161.0/621.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:257280-25-4)5-溴-2-苯氧基嘧啶
LE3457289
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email